Cas no 1340318-89-9 (8-[(pyrazin-2-yl)methyl]-8-azabicyclo[3.2.1]octan-3-ol)

• Product Name: 8-[(pyrazin-2-yl)methyl]-8-azabicyclo[3.2.1]octan-3-ol
• CAS No: 1340318-89-9
• MF: C₁₂H₁₇N₃O
• MW: 219.282882452011
• CID: 5332912
• Update Time: 2025-06-08

8-[(pyrazin-2-yl)methyl]-8-azabicyclo[3.2.1]octan-3-ol Chemical and Physical Properties

Names and Identifiers

• 8-Azabicyclo[3.2.1]octan-3-ol, 8-(2-pyrazinylmethyl)-
• 8-[(pyrazin-2-yl)methyl]-8-azabicyclo[3.2.1]octan-3-ol

• Inchi： 1S/C12H17N3O/c16-12-5-10-1-2-11(6-12)15(10)8-9-7-13-3-4-14-9/h3-4,7,10-12,16H,1-2,5-6,8H2
• InChI Key： VZSYWRACOGHQPO-UHFFFAOYSA-N
• SMILES： C12N(CC3=NC=CN=C3)C(CC1)CC(O)C2

Additional information on 8-[(pyrazin-2-yl)methyl]-8-azabicyclo[3.2.1]octan-3-ol

Introduction to 8-[(pyrazin-2-yl)methyl]-8-azabicyclo[3.2.1]octan-3-ol (CAS No. 1340318-89-9)

8-[(pyrazin-2-yl)methyl]-8-azabicyclo[3.2.1]octan-3-ol is a highly intriguing compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 1340318-89-9, belongs to a class of molecules known for their complex structural features and potential biological activities. The presence of a pyrazinyl moiety and an azabicyclo[3.2.1]octan scaffold makes this molecule a subject of great interest for medicinal chemists and pharmacologists.

The structural framework of 8-[(pyrazin-2-yl)methyl]-8-azabicyclo[3.2.1]octan-3-ol is characterized by its three-membered azabicycle fused to a seven-membered cycloalkane ring, which is further substituted with a hydroxyl group at the third position and a pyrazinylmethyl side chain at the eighth position. This unique arrangement imparts distinct electronic and steric properties to the molecule, making it a versatile candidate for various chemical modifications and biological evaluations.

In recent years, there has been a surge in research focused on the development of novel scaffolds that can modulate biological pathways effectively. The azabicyclo[3.2.1]octan core has emerged as a promising structure due to its ability to engage with multiple biological targets without causing significant off-target effects. This characteristic is particularly valuable in the quest for developing drugs with high specificity and low toxicity.

The pyrazinyl substituent in 8-[(pyrazin-2-yl)methyl]-8-azabicyclo[3.2.1]octan-3-ol adds another layer of complexity to its potential biological interactions. Pyrazine derivatives are well-known for their role in various pharmacological applications, including antiviral, antibacterial, and anti-inflammatory agents. The incorporation of this moiety into the bicyclic scaffold suggests that this compound may exhibit similar biological activities, although further research is needed to fully elucidate its pharmacological profile.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. Compounds like 8-[(pyrazin-2-yl)methyl]-8-azabicyclo[3.2.1]octan-3-ol, which combine novel scaffolds with known bioactive moieties, represent a strategic approach to generating new leads with improved therapeutic potential. The synthesis of such molecules often involves sophisticated organic transformations, including ring-closing metathesis, cycloadditions, and functional group interconversions, which are critical for achieving the desired structural complexity.

The potential applications of 8-[(pyrazin-2-yl)methyl]-8-azabicyclo[3.2.1]octan-3-ol extend beyond traditional drug development scenarios. Its unique structure makes it an attractive candidate for use as an intermediate in the synthesis of more complex molecules or as a building block for libraries of compounds designed for high-throughput screening (HTS). This approach allows researchers to rapidly assess the biological activity of numerous derivatives simultaneously, thereby accelerating the discovery process.

In conclusion, 8-[(pyrazin-2-ymethyl)]-8-azabicyclo[3.2.1]octan-3-ol (CAS No.< strong>1340318 сильный>< strong>-89-9) represents a fascinating compound with significant potential in both academic research and industrial applications. strong>). Its complex structure, characterized by the presence of both pyrazinyl strong> strong> strong> strong> strong> strong> strong> p >

The ongoing exploration of its biological activities and synthetic possibilities underscores its importance as a valuable asset in the chemical and pharmaceutical landscapes. strong > p >